N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-[methyl(phenyl)sulfamoyl]benzamide
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Description
N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-[methyl(phenyl)sulfamoyl]benzamide is a useful research compound. Its molecular formula is C22H18ClN3O3S2 and its molecular weight is 471.97. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
- Pro-apoptotic Activity : A study by Yılmaz et al. (2015) synthesized derivatives of indapamide, including compounds with benzothiazole structures, and evaluated their pro-apoptotic activities. Specifically, a compound demonstrated significant growth inhibition against melanoma cancer cell lines, indicating its potential as an anticancer agent. This research suggests the relevance of benzothiazole derivatives in developing treatments targeting melanoma (Yılmaz et al., 2015).
Antibacterial and Antimicrobial Activity
- Antibacterial Screening : Novel fused imino pyrimido benzothiazole and its Schiff bases were synthesized and screened for antibacterial activity, highlighting the biological potential of these heterocycles for developing new drug candidates (Kale and Mene, 2013).
- Evaluation of Antibacterial Activity : Kadian et al. (2012) synthesized 1,4-benzoxazine analogues, including benzothiazole derivatives, and screened them for antibacterial activity against various bacterial strains, showing that some compounds exhibited significant antibacterial activity (Kadian et al., 2012).
Synthesis and Characterization
- Synthesis of Bioactive Molecules : Patel et al. (2009) focused on synthesizing fluoro substituted benzothiazoles for biological and pharmacological screening, which included antimicrobial, anti-inflammatory, and other activities, indicating the versatility of benzothiazole derivatives in pharmacological applications (Patel et al., 2009).
Molecular Docking and QSAR Studies
- Antitumor Evaluation and QSAR : Tomorowicz et al. (2020) synthesized benzothiazole derivatives, evaluated their cytotoxic activities against various cancer cell lines, and conducted QSAR studies, suggesting the importance of these compounds in cancer research (Tomorowicz et al., 2020).
properties
IUPAC Name |
N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-[methyl(phenyl)sulfamoyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18ClN3O3S2/c1-25-19-13-10-16(23)14-20(19)30-22(25)24-21(27)15-8-11-18(12-9-15)31(28,29)26(2)17-6-4-3-5-7-17/h3-14H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFXWCDMLDYXSQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-[methyl(phenyl)sulfamoyl]benzamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.